Cas no 1216051-75-0 (3-amino-1-(5-fluoro-2-methoxyphenyl)propan-1-one)

• Product Name: 3-amino-1-(5-fluoro-2-methoxyphenyl)propan-1-one
• CAS No: 1216051-75-0
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 5950804
• PubChem ID: 82048622
• Update Time: 2025-06-25

3-amino-1-(5-fluoro-2-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(5-fluoro-2-methoxyphenyl)propan-1-one
• EN300-1837359
• 1216051-75-0

• Inchi： 1S/C10H12FNO2/c1-14-10-3-2-7(11)6-8(10)9(13)4-5-12/h2-3,6H,4-5,12H2,1H3
• InChI Key： QXGHKULNRVPDCQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(CCN)=O)OC

Computed Properties

• Exact Mass: 197.08520679g/mol
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.3Ų

Additional information on 3-amino-1-(5-fluoro-2-methoxyphenyl)propan-1-one

3-Amino-1-(5-Fluoro-2-Methoxyphenyl)Propan-1-One: A Comprehensive Overview

3-Amino-1-(5-fluoro-2-methoxyphenyl)propan-1-one, also known by its CAS number CAS No. 1216051-75-0, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and material sciences. This compound has garnered attention due to its unique structural properties and potential for functionalization. In this article, we delve into the structure, synthesis, properties, and recent advancements in the utilization of this compound.

The molecular structure of 3-amino-1-(5-fluoro-2-methoxyphenyl)propan-1-one comprises a propanone backbone with an amino group at the third position and a substituted phenyl group at the first position. The phenyl ring is further substituted with a fluoro group at the fifth position and a methoxy group at the second position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable building block in organic synthesis.

Recent studies have highlighted the role of 3-amino-1-(5-fluoro-2-methoxyphenyl)propan-1-one in drug discovery. Researchers have explored its potential as a precursor for bioactive compounds, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the amino group and the electron-donating methoxy substituent on the phenyl ring facilitates hydrogen bonding and π-interactions, which are crucial for molecular recognition in biological systems.

In terms of synthesis, several methods have been reported for the preparation of CAS No. 1216051-75-0. One common approach involves the nucleophilic addition of an amine to a carbonyl group, followed by subsequent functionalization of the phenyl ring. The use of microwave-assisted synthesis has also been explored to enhance reaction efficiency and yield. These advancements underscore the importance of optimizing synthetic routes to meet industrial demands.

The physical properties of 3-amino-1-(5-fluoro-2-methoxyphenyl)propan-1-one are equally noteworthy. Its melting point, boiling point, and solubility characteristics make it suitable for various chemical processes. For instance, its moderate solubility in organic solvents facilitates its use in solution-phase reactions, while its thermal stability enables high-yield transformations under elevated temperatures.

Beyond pharmaceutical applications, this compound has found utility in agrochemicals as well. Recent research has demonstrated its potential as a fungicide or insecticide precursor due to its ability to inhibit key enzymes involved in pest metabolism. The integration of fluorine atoms into its structure further enhances its bioavailability and stability under environmental conditions.

In conclusion, 3-amino-1-(5-fluoro-2-methoxyphenyl)propan-1-one (CAS No. 1216051-75-0) stands out as a multifaceted compound with diverse applications across multiple industries. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.